- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Thiolactams
Thiolactams are a class of organic compounds that contain both a lactam ring and a thiol group in their molecular structure. These versatile compounds find applications across various industries due to their unique properties. Structurally, they consist of a cyclic amide (lactam) fused with a sulfur-containing atom (thiol), which can be found at the end or within the ring.
Thiolactams exhibit interesting reactivity profiles, making them valuable in organic synthesis for constructing complex molecules and designing functional polymers. Their thioether functionality allows for diverse chemical reactions, such as nucleophilic substitution and Michael addition, while their lactam groups enable condensation reactions to form amide bonds. In pharmaceuticals, thiolactams are explored for their potential as bioactive compounds due to their ability to interact with biomolecules like enzymes and receptors.
In industry, thiolactams are used in the production of surfactants, adhesives, and coatings where their amphiphilic nature provides enhanced solubility and wetting properties. Additionally, they serve as intermediates for synthesizing other functional materials, contributing to their broad utility across multiple sectors.
-
An In-Depth Analysis of Glimepiride's Pharmacokinetic Properties and Therapeutic Efficacy in Type 2 Diabetes ManagementAn In-Depth Analysis of Glimepiride's Pharmacokinetic Properties and Therapeutic Efficacy in Type 2 Diabetes Management Glimepiride, a third-generation sulfonylurea, has emerged as a pivotal medication in the management of type 2 diabetes. Its pharmacokinetic properties and therapeutic efficacy make it a preferred choice for healthcare providers aiming to control hyperglycemia effectively. This...
-
The Role of Zinc Stearate in Pharmaceutical Formulations: An OverviewThe Role of Zinc Stearate in Pharmaceutical Formulations: An Overview Introduction Zinc stearate, a versatile and widely used compound in various industries, has found significant applications in the field of pharmaceuticals. Known for its excellent stability, lubricating properties, and ability to enhance formulation performance, zinc stearate is a valuable ingredient in pharmaceutical...
-
Novel Applications of Sodium Stearate in Chemical Biopharmaceuticals: A ReviewNovel Applications of Sodium Stearate in Chemical Biopharmaceuticals: A Review Introduction Sodium stearate, a versatile compound derived from stearic acid, has garnered significant attention in the fields of chemistry and biomedicine. Its dual amphiphilic nature makes it an effective emulsifier and surfactant, crucial for various applications ranging from pharmaceutical formulations to biomedical...
-
Paclobutrazol: A Review of Its Chemical and Biopharmaceutical ApplicationsPaclobutrazol: A Review of Its Chemical and Biopharmaceutical Applications Paclobutrazol is a synthetic triazole fungicide that has gained significant attention in both agricultural and biomedical fields. Known for its potent antifungal properties, it belongs to the azole class of chemicals and is widely used for the control of various plant pathogenic fungi. Beyond agriculture, paclobutrazol has...
-
A Novel Application of Ammonium Acetate in Chemical Biopharmaceuticals SynthesisA Novel Application of Ammonium Acetate in Chemical Biopharmaceuticals Synthesis Introduction to Ammonium Acetate in Biopharmaceuticals Chemical biopharmaceutical synthesis is a critical field that relies on efficient and reliable reagents to produce life-saving drugs. Among these, ammonium acetate has emerged as a promising compound due to its unique properties and versatility in various chemical...
